Cas no 923-99-9 (Phosphorous acid,tripropyl ester)

Phosphorous acid,tripropyl ester structure

923-99-9 structure

Product Name:Phosphorous acid,tripropyl ester

CAS No:923-99-9

Molecular Formula:C₉H₂₁O₃P

Molecular Weight:208.23500418663

CID:807650

Phosphorous acid,tripropyl ester Properties

Names and Identifiers

- Phosphorous acid,tripropyl ester
- TRIPROPYL PHOSPHITE
- Propyl phosphite ((PrO)3P) (7CI)
- Tripropyl phosphite (ACI)
- NSC 157378
- Tri-n-propyl phosphite
- +Expand
- InChIKey： QOPBTFMUVTXWFF-UHFFFAOYSA-N
- Inchi： 1S/C9H21O3P/c1-4-7-10-13(11-8-5-2)12-9-6-3/h4-9H2,1-3H3
- SMILES： O(CCC)P(OCCC)OCCC

Experimental Properties

Refractive Index: 1.4282
Boiling Point: 206.5°C
Density: 0.942

Phosphorous acid,tripropyl ester Synthesis

Synthetic Circuit 1

71-23-8

923-99-9

Reaction Conditions

1.1 Reagents: Phosphorus trichloride , Tripotassium phosphate Catalysts: Tetrahexylammonium chloride Solvents: Dichloromethane ; < 10 °C; 10 °C → 20 °C; 3 h, 20 °C

Reference

: Synthesis of tervalent phosphorus esters in biphasic system using potassium phosphate as unique solid base

Ilia, Gheorghe; Iliescu, Smaranda; Macarie, Lavinia; Popa, Adriana, Heteroatom Chemistry, 2008, 19(4), 360-364

Synthetic Circuit 2

83595-36-2

6819-41-6

923-99-9

Reaction Conditions

Reference

: Cleavage of a phosphorus-carbon bond in dialkyl 1-phenyl-2-bromovinylphosphonites in the presence of sodium alcoholates

Trishin, Yu. G.; Peshkov, A. F.; Maiorova, E. D.; Platonov, A. Yu.; Chistokletov, V. N., Zhurnal Obshchei Khimii, 1982, 52(8), 1926-7

Synthetic Circuit 3

71-23-8

923-99-9

Reaction Conditions

1.1 Reagents: Triethylamine , Phosphorus trichloride Solvents: Diethyl ether ; rt; rt → 35 °C; 2 h, 35 °C

Reference

: Synthesis and crystal structure of some phosphite, thiophosphite, and amidophosphite copper(I) halide complexes

Kursheva, Lidiya I.; Kataeva, Olga N.; Krivolapov, Dmitry B.; Gubaidullin, Aidar T.; Batyeva, Elvira S.; et al, Heteroatom Chemistry, 2008, 19(5), 483-489

Synthetic Circuit 4

71-23-8

923-99-9

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Phosphorus trichloride Solvents: Tetrahydrofuran ; -78 °C; 15 min, -78 °C; -78 °C → 0 °C; 10 min, 0 °C

Reference

: Challenges and Hallmarks of Establishing Alkylacetylphosphonates as Probes of Bacterial 1-Deoxy-D-xylulose 5-Phosphate Synthase

Sanders, Sara; Vierling, Ryan J.; Bartee, David; DeColli, Alicia A.; Harrison, Mackenzie J.; et al, ACS Infectious Diseases, 2017, 3(7), 467-478

Synthetic Circuit 5

71-23-8

923-99-9

Reaction Conditions

1.1 Reagents: Pyridine , Phosphorus trichloride Solvents: Tetrahydrofuran ; 12 h, rt

Reference

: Silver-Catalyzed Regioselective Phosphorylation of para-Quinone Methides with P(III)-Nucleophiles

Xu, Shipan; Xie, Jun; Liu, Yu ; Xu, Weifeng; Tang, Ke-Wen ; et al, Journal of Organic Chemistry, 2021, 86(21), 14983-15003

Synthetic Circuit 6

923-99-9

Reaction Conditions

Reference

: Reaction of derivatives of phosphorus(III) with acids

Gazizov, T. Kh.; Kharlamov, V. A.; Pashinkin, A. P.; Pudovik, A. N., Zhurnal Obshchei Khimii, 1977, 47(6), 1234-8

Synthetic Circuit 7

923-99-9

Reaction Conditions

Reference

: N,N-Dialkyl-m-aminophenols

, Japan, , ,

Synthetic Circuit 8

120678-49-1

923-99-9

623-96-1

Reaction Conditions

1.1 heated

Reference

: Synthesis and reactivity of substituted α-carbonylphosphonites and their derivatives

Prishchenko, Andrey A.; Livantsov, Mikhail V.; Novikova, Olga P.; Livantsova, Ludmila I.; Petrosyan, Valery S., Heteroatom Chemistry, 2012, 23(4), 352-372

Synthetic Circuit 9

120678-49-1

923-99-9

623-96-1

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate

Reference

: Synthesis of (trialkoxymethyl)phosphonates

Prishchenko, A. A.; Livantsov, M. V.; Boganova, N. V.; Lutsenko, I. F., Zhurnal Obshchei Khimii, 1988, 58(9), 2168-70

Synthetic Circuit 10

97893-05-5

71-23-8

923-99-9

62-55-5

Reaction Conditions

Reference

: Thioacetimidoyl phosphites. Synthesis and reactions with proton-containing reagents

Al'fonsov, V. A.; Pudovik, D. A.; Batyeva, E. S.; Pudovik, A. N., Zhurnal Obshchei Khimii, 1985, 55(3), 559-62

Phosphorous acid,tripropyl ester Raw materials

Phosphorous acid,tripropyl ester Preparation Products

Phosphorous acid,tripropyl ester Suppliers

WEI SAI NUO HUA XUE JI SHU （ BEI JING ） Co., Ltd.

Audited Supplier

(CAS:923-99-9)

MR./MRS.:LI XIAN SHENG

Phone:13811761079

Email:vscichem@163.com

Phosphorous acid,tripropyl ester Related Literature

1. Proton nuclear magnetic resonance spectra of phosphorus-containing esters with transition-metal ions

Robert Engel,Alfred Jung J. Chem. Soc. C 1971 1761
2. Organic chemistry

J. Chem. Soc. Abstr. 1918 114 i477
3. Organophosphorus compounds. Part CXXXVI. Thiopyrophosphate synthesis by condensation of oxophosphoranesulphenyl chlorides with trialkyl phosphites and their structural analogues

J. Michalski,A. Skrowrońska J. Chem. Soc. C 1970 703

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